Cas no 638192-18-4 (Methyl 6-chloro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate)

• Product Name: Methyl 6-chloro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate
• CAS No: 638192-18-4
• MF: C₁₁H₈ClNO₄
• MW: 253.638522148132
• CID: 1094670
• PubChem ID: 69738561
• Update Time: 2025-06-12

Methyl 6-chloro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate
• methyl 6-chloro-4-hydroxy-2-oxo-1H-quinoline-3-carboxylate
• 6-Chloro-4-hydroxy-2-oxo-1,2dihydro-quinoline-3-carboxylic acid methyl ester
• SB70100
• SCHEMBL6313673
• GAIZDOQZWXZGST-UHFFFAOYSA-N
• Methyl6-chloro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate
• 638192-18-4

• Inchi： 1S/C11H8ClNO4/c1-17-11(16)8-9(14)6-4-5(12)2-3-7(6)13-10(8)15/h2-4H,1H3,(H2,13,14,15)
• InChI Key： GAIZDOQZWXZGST-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=C(C(=O)OC)C(N2)=O)O

Computed Properties

• Exact Mass: 253.0141854g/mol
• Monoisotopic Mass: 253.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines

Additional information on Methyl 6-chloro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate

Comprehensive Overview of Methyl 6-chloro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 638192-18-4)

Methyl 6-chloro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 638192-18-4) is a synthetic organic compound belonging to the quinoline derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The presence of functional groups such as chloro, hydroxy, and ester moieties makes it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its applications as a precursor for heterocyclic compounds, which are widely used in drug discovery and material science.

In recent years, the demand for quinoline-based compounds has surged, driven by their role in developing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. The compound Methyl 6-chloro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate is no exception, as its structural framework aligns with the pharmacophores of several clinically relevant molecules. For instance, its chloro-substituted quinoline core is analogous to motifs found in fluoroquinolone antibiotics, which are pivotal in treating bacterial infections. This connection has spurred investigations into its potential as a bioactive scaffold.

From a synthetic chemistry perspective, CAS No. 638192-18-4 is often utilized in multicomponent reactions and catalyzed transformations. Its ester group offers a handle for further derivatization, enabling the creation of diverse carboxylic acid derivatives or amides. Such flexibility is highly valued in medicinal chemistry, where rapid structure-activity relationship (SAR) studies are essential. Additionally, the compound’s hydroxy and keto functionalities provide opportunities for chelation or hydrogen bonding, which can enhance interactions with biological targets.

Environmental and sustainability concerns have also influenced the study of Methyl 6-chloro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate. With the growing emphasis on green chemistry, researchers are exploring eco-friendly synthesis routes for this compound, such as catalyst-free reactions or solvent-free conditions. These efforts align with global trends toward reducing hazardous waste and energy consumption in chemical manufacturing. Furthermore, its potential biodegradability and low toxicity profile make it a candidate for sustainable agrochemicals.

The compound’s relevance extends to material science, where quinoline derivatives are employed in organic electronics and photovoltaic cells. Its conjugated system and electron-withdrawing groups contribute to desirable optoelectronic properties, making it a subject of interest for OLEDs and sensors. As the demand for advanced materials grows, so does the exploration of CAS No. 638192-18-4 as a building block for functional polymers.

In summary, Methyl 6-chloro-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 638192-18-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural versatility and alignment with contemporary research trends ensure its continued prominence in scientific literature. For researchers seeking high-purity intermediates or novel bioactive molecules, this compound represents a valuable asset in synthetic and applied chemistry.